Cas no 2287310-29-4 (1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane)

• Product Name: 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane
• CAS No: 2287310-29-4
• MF: C₈H₁₁BrF₂
• MW: 225.073748826981
• CID: 6255832
• PubChem ID: 137943576
• Update Time: 2025-10-29

1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 2287310-29-4
• 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane
• EN300-6745794

• Inchi： 1S/C8H11BrF2/c9-5-6-1-3-7(4-2-6)8(10)11/h6H,1-5H2
• InChI Key： ZBUNLGPLXUIFJU-UHFFFAOYSA-N
• SMILES： BrCC1CC/C(=C(\F)/F)/CC1

Computed Properties

• Exact Mass: 224.00122g/mol
• Monoisotopic Mass: 224.00122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane

1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane: A Comprehensive Overview

1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane (CAS No. 2287310-29-4) is a unique organic compound that has garnered significant attention in the fields of material science and chemical synthesis. This compound, characterized by its bromomethyl and difluoromethylidene substituents, exhibits intriguing chemical properties and potential applications in advanced materials and catalytic processes. Recent studies have shed light on its structural dynamics, reactivity, and functionalization possibilities, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, leveraging the principles of stereochemistry and regioselectivity. The incorporation of bromine and fluorine atoms into the cyclohexane framework introduces unique electronic and steric effects, which are critical for its intended applications.

One of the most promising aspects of 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane is its role in polymer chemistry. Recent studies have demonstrated its ability to serve as a monomer in the synthesis of advanced polymers with tailored mechanical and thermal properties. The compound's bromomethyl group acts as a reactive site for polymerization, while the difluoromethylidene moiety imparts stability and resistance to environmental factors such as UV radiation and moisture.

In addition to its polymer-related applications, 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane has shown potential in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored in recent research, with promising results in terms of reaction efficiency and selectivity. The compound's electronic structure facilitates strong metal-ligand interactions, making it a valuable tool in asymmetric catalysis and enantioselective synthesis.

The physical and chemical properties of 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane have been extensively studied to understand its behavior under various conditions. For instance, its melting point, boiling point, and solubility have been characterized using advanced analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC). These studies provide critical insights into its handling, storage, and processing requirements.

From an environmental perspective, the biodegradation and toxicity profiles of 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane have been evaluated to ensure its safe use in industrial applications. Recent research indicates that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current regulatory standards for chemical safety.

In conclusion, 1-(Bromomethyl)-4-(difluoromethylidene)cyclohexane (CAS No. 2287310-29-4) is a versatile compound with a wide range of potential applications in materials science, polymer chemistry, and catalysis. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset for both academic research and industrial innovation.